[4-(4-fluorophenyl)piperazin-1-yl][2-(1H-tetrazol-1-yl)phenyl]methanone

Specification

• Molecular Formula: C18H17FN6O
• Molecular Weight: 352.4 g/mol
• IUPAC Name: [4-(4-fluorophenyl)piperazin-1-yl]-[2-(tetrazol-1-yl)phenyl]methanone
• Standard InChI: InChI=1S/C18H17FN6O/c19-14-5-7-15(8-6-14)23-9-11-24(12-10-23)18(26)16-3-1-2-4-17(16)25-13-20-21-22-25/h1-8,13H,9-12H2
• Standard InChI Key: MOQBEFNNISVJRK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=C(C=C2)F)C(=O)C3=CC=CC=C3N4C=NN=N4

Introduction

[4-(4-Fluorophenyl)piperazin-1-yl][2-(1H-tetrazol-1-yl)phenyl]methanone is a synthetic organic compound that belongs to the class of piperazine derivatives. These compounds are widely studied in medicinal chemistry due to their diverse biological activities and potential applications in drug development. The presence of a fluorine atom and a tetrazole ring in this compound enhances its potential biological activity and pharmacological properties.

Synthesis

The synthesis of [4-(4-fluorophenyl)piperazin-1-yl][2-(1H-tetrazol-1-yl)phenyl]methanone typically involves multi-step reactions. These may include:

• Preparation of Intermediates: Synthesis of 4-fluorophenylpiperazine and 2-(1H-tetrazol-1-yl)benzoyl chloride.

• Coupling Reaction: The reaction between the prepared intermediates to form the final compound.

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# Example Synthesis Steps
1. Preparation of 4-fluorophenylpiperazine:
   - React piperazine with 4-fluorobenzyl chloride in the presence of a base.

2. Preparation of 2-(1H-tetrazol-1-yl)benzoyl chloride:
   - Synthesize 2-(1H-tetrazol-1-yl)benzoic acid and then convert it to the acid chloride.

3. Coupling Reaction:
   - React 4-fluorophenylpiperazine with 2-(1H-tetrazol-1-yl)benzoyl chloride in a suitable solvent.

Biological Activity and Applications